5alpha-Cholan-24-oic Acid
Overview
Description
5alpha-Cholan-24-oic Acid, also known as lithocholic acid (LCA), is a bile acid that is synthesized in the liver from cholesterol . It is a secondary bile acid, meaning it is formed by the action of intestinal bacteria on primary bile acids . It may act as an inducible transporter in the biliary and intestinal excretion of organic anions .
Synthesis Analysis
The synthesis of 5alpha-Cholan-24-oic Acid involves several steps. The compound is a derivative of cholic acid, which has the molecular formula C24H40O5 . The synthesis process involves the introduction of hydroxy groups at specific positions on the cholic acid molecule . More detailed information about the synthesis process can be found in various scientific papers .Molecular Structure Analysis
The molecular structure of 5alpha-Cholan-24-oic Acid is characterized by the presence of multiple hydroxy groups and a carboxylic acid group . The compound has a molecular formula of C24H40O5 and an average mass of 408.571 Da . The structure includes 11 defined stereocentres .Chemical Reactions Analysis
The chemical reactions involving 5alpha-Cholan-24-oic Acid are complex and involve several steps. These reactions are typically catalyzed by enzymes and involve the addition or removal of functional groups . More detailed information about these reactions can be found in various scientific papers .Physical And Chemical Properties Analysis
5alpha-Cholan-24-oic Acid has a molecular formula of C24H40O5 and an average mass of 408.571 Da . It has 11 defined stereocentres . More detailed information about the physical and chemical properties of this compound can be found in various scientific databases .Safety and Hazards
5alpha-Cholan-24-oic Acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin irritation and serious eye irritation . Safety measures include washing thoroughly after handling, wearing protective clothing, and seeking medical attention if irritation occurs .
Future Directions
The future directions for research on 5alpha-Cholan-24-oic Acid are broad and could include further investigation into its synthesis, chemical reactions, mechanism of action, and safety profile. Additionally, more research could be conducted to explore its potential applications in medicine and other fields .
properties
CAS RN |
468-98-4 |
|---|---|
Product Name |
5alpha-Cholan-24-oic Acid |
Molecular Formula |
C24H40O2 |
Molecular Weight |
360.6 g/mol |
IUPAC Name |
(4R)-4-[(5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
InChI |
InChI=1S/C24H40O2/c1-16(7-12-22(25)26)19-10-11-20-18-9-8-17-6-4-5-14-23(17,2)21(18)13-15-24(19,20)3/h16-21H,4-15H2,1-3H3,(H,25,26)/t16-,17-,18+,19-,20+,21+,23+,24-/m1/s1 |
InChI Key |
RPKLZQLYODPWTM-NIRKWIOJSA-N |
Isomeric SMILES |
C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CCCC4)C)C |
SMILES |
CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C |
Canonical SMILES |
CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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